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Compound of Interest

Compound Name: Nicotinoyl azide

Cat. No.: B1678762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling procedures for nicotinoyl
azide, a versatile reagent utilized in biochemical probing and organic synthesis. Due to its

azide functional group, nicotinoyl azide is an energetic compound that requires careful

handling to mitigate risks of decomposition and exposure. This document outlines the known

hazards, necessary personal protective equipment (PPE), proper storage and disposal

methods, and emergency procedures.

Hazard Identification and Classification
Nicotinoyl azide is classified as a hazardous substance with the primary risks being its

potential for explosive decomposition and its toxicity.[1][2] It is harmful if swallowed and can

cause significant health effects upon inhalation or skin contact.[3][4]
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Property Value Source

CAS Number 4013-72-3 [5][6][7]

Molecular Formula C6H4N4O [5][6]

Molecular Weight 148.12 g/mol [5][6]

Appearance Solid powder [6]

Solubility Soluble in DMSO [6]

Stability and Reactivity

Organic azides are known to be energetic and can be sensitive to heat, light, friction, and

pressure.[1][8] The stability of organic azides can be estimated using the "Rule of Six," which

suggests that a molecule should have at least six carbon atoms for each energetic functional

group to be relatively safe.[1][9] Nicotinoyl azide, with a C/N ratio of 1.5, falls into a category

that requires careful handling and storage.[9]

Hazard Statements:

H302: Harmful if swallowed.[3]

Precautionary Statements:

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.[3]

P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.

Rinse mouth.[3]

Personal Protective Equipment (PPE)
To ensure personal safety when handling nicotinoyl azide, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield must be worn.[10][11]
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Hand Protection: Chemical-resistant gloves, such as nitrile rubber, are required. It is

recommended to double-glove, especially when handling concentrations greater than 5%.[4]

[10]

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are essential.[10][11]

For tasks with a higher risk of splashing, a chemical-resistant apron and sleeves should be

worn.[4][12]

Respiratory Protection: Work with nicotinoyl azide should be conducted in a certified

chemical fume hood to avoid inhalation of dust or vapors.[10][11]

Caption: Required Personal Protective Equipment (PPE) workflow.

Safe Handling and Storage
Handling:

Always handle nicotinoyl azide in a well-ventilated area, preferably within a chemical fume

hood.[10][11]

Avoid the formation of dust.[5]

Use non-metallic spatulas and tools to prevent the formation of shock-sensitive metal azides.

[1][10]

Avoid contact with skin, eyes, and clothing.[5]

Do not heat nicotinoyl azide unless it is part of a controlled reaction protocol, as it can

decompose violently.[10] The Curtius rearrangement, a common application, involves

thermal decomposition and must be conducted with extreme caution.[13][14]

Avoid mixing with incompatible materials such as acids, strong oxidizing agents, and heavy

metals.[1][10] Contact with acids can form the highly toxic and explosive hydrazoic acid.[1]

Do not use halogenated solvents like dichloromethane or chloroform as they can form

explosive di- and tri-azidomethane.[1][2]
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Store in a cool, dry, and dark place.[6]

Recommended long-term storage is at -20°C.[6][15] For short-term storage, 0-4°C is

acceptable.[6]

Keep the container tightly closed and in a well-ventilated area.[5]

Store away from incompatible materials.[11]

It is advisable to store organic azides in solution, at concentrations not exceeding 1 M, to

reduce the risk of explosion.[1][9]

Storage Conditions
Store Away From

Storage of Nicotinoyl Azide

Temperature:
-20°C (long-term)
0-4°C (short-term)

Protect from Light Dry Environment Tightly Closed Container Acids Heavy Metals Strong Oxidizing Agents Halogenated Solvents

Click to download full resolution via product page

Caption: Safe storage guidelines for nicotinoyl azide.

Experimental Protocols
General Synthesis of Nicotinoyl Azide from Nicotinoyl Chloride

This protocol is a general guideline and should be adapted and optimized for specific research

needs.

Materials:

Nicotinoyl chloride hydrochloride

Sodium azide (NaN3)
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Anhydrous acetone

Ice bath

Magnetic stirrer and stir bar

Round-bottom flask

Dropping funnel

Filtration apparatus

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve nicotinoyl chloride

hydrochloride in anhydrous acetone.

Cool the solution in an ice bath with continuous stirring.

In a separate container, prepare a solution of sodium azide in a minimal amount of water.

Slowly add the sodium azide solution to the cooled nicotinoyl chloride solution using a

dropping funnel over a period of 30-60 minutes. Maintain the temperature below 5°C.

After the addition is complete, allow the reaction mixture to stir in the ice bath for an

additional 2-3 hours.

Filter the resulting precipitate (sodium chloride) and wash it with a small amount of cold

acetone.

The filtrate contains the nicotinoyl azide. Due to its instability, it is often recommended to

use the solution directly in the next reaction step without isolating the solid product.[16]

Curtius Rearrangement using Nicotinoyl Azide

The Curtius rearrangement is a thermal decomposition of an acyl azide to an isocyanate, which

can then be converted to various functional groups.[13][14][17]
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Procedure:

The solution of nicotinoyl azide prepared in the previous step is gently heated in an

appropriate solvent (e.g., toluene, dioxane). The temperature should be carefully controlled

and raised slowly until the evolution of nitrogen gas is observed.

The reaction is typically complete when gas evolution ceases.

The resulting isocyanate can be trapped with a nucleophile. For example, adding an alcohol

will yield a carbamate, while adding water will lead to the formation of an amine after

decarboxylation.[14][17][18]

Emergency Procedures
Spills:

Evacuate the area and ensure adequate ventilation.[5]

For small spills of solid material, carefully sweep up the material, avoiding dust formation,

and place it in a sealed, non-metallic container for disposal.[10]

For liquid spills, absorb with an inert material and place in a suitable container.[10]

Clean the spill area thoroughly with a suitable solvent.[10]

Do not allow the spilled material to enter drains.[5]

Exposure:

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[15][19]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes.[15][20]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.[15][20]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[15][20]

Fire:

Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[15]

Firefighters should wear self-contained breathing apparatus.[15]

Waste Disposal
All waste containing nicotinoyl azide must be treated as hazardous waste and disposed of

according to local, state, and federal regulations.[1][4]

Do not dispose of azide-containing waste down the drain, as it can react with lead and

copper pipes to form highly explosive metal azides.[4][11][20]

It is recommended to convert organic azides to a more stable derivative, such as an amine,

before disposal.[1]

A common method for destroying residual azides in solution is by reacting them with a

freshly prepared nitrous acid solution under controlled conditions in a fume hood.[10][20]

This guide is intended to provide a comprehensive overview of the safety precautions for

handling nicotinoyl azide. It is imperative that all personnel are thoroughly trained on these

procedures before working with this compound. Always consult the Safety Data Sheet (SDS)

for the most up-to-date information.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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